Cas no 90725-68-1 (Methyl 2-(bromomethyl)-5-nitrobenzoate)

Methyl 2-(bromomethyl)-5-nitrobenzoate structure

90725-68-1 structure

Product Name:Methyl 2-(bromomethyl)-5-nitrobenzoate

CAS No:90725-68-1

MF:C₉H₈BrNO₄

MW:274.068121910095

MDL:MFCD04114313

CID:61438

PubChem ID:14552709

Update Time:2024-10-26

Methyl 2-(bromomethyl)-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(bromomethyl)-5-nitrobenzoate
- Methyl 2-bromomethyl-5-nitrobenzoate
- o-Toluicacid, a-bromo-5-nitro-, methyl ester(7CI)
- Methyl 2-bromomethyl-5-nitro-benzoate
- PubChem23500
- methyl 2-(bromomethyl)-5-nitro-benzoate
- OAEABYNRBPCSQB-UHFFFAOYSA-N
- Methyl 6-Bromomethyl-3-nitrobenzoate
- AB18048
- BC004936
- ST2419487
- AX8029874
- Z5318
- 2-bromomethyl-5-ni
- o-Toluic acid, α-bromo-5-nitro-, methyl ester (7CI)
- EC2-053
- SCHEMBL1318195
- Methyl2-(bromomethyl)-5-nitrobenzoate
- DS-11190
- DB-078785
- MFCD04114313
- J-521974
- 2-bromomethyl-5-nitrobenzoic acid methyl ester
- CS-D0234
- 90725-68-1
- DTXSID60561622
- AKOS016004579
- MDL： MFCD04114313
- Inchi： 1S/C9H8BrNO4/c1-15-9(12)8-4-7(11(13)14)3-2-6(8)5-10/h2-4H,5H2,1H3
- InChI Key： OAEABYNRBPCSQB-UHFFFAOYSA-N
- SMILES： O=C(C1C(CBr)=CC=C([N+](=O)[O-])C=1)OC

Computed Properties

Exact Mass: 272.96400
Monoisotopic Mass: 272.96367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.1
XLogP3: 2.2

Experimental Properties

Density: 1.625
Boiling Point: 397.3°C at 760 mmHg
Flash Point: 194.052°C
Refractive Index: 1.594
PSA: 72.12000
LogP: 2.79950

Methyl 2-(bromomethyl)-5-nitrobenzoate Security Information

Hazard Statement： H315-H319-H335

Methyl 2-(bromomethyl)-5-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FT132-50mg	Methyl 2-(bromomethyl)-5-nitrobenzoate	90725-68-1	96%	50mg	101.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FT132-250mg	Methyl 2-(bromomethyl)-5-nitrobenzoate	90725-68-1	96%	250mg	354CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FT132-1g	Methyl 2-(bromomethyl)-5-nitrobenzoate	90725-68-1	96%	1g	842.0CNY	2021-07-13
Alichem	A015009864-5g	Methyl 2-bromomethyl-5-nitro-benzoate	90725-68-1	96%	5g	$237.82	2023-08-31
Alichem	A015009864-10g	Methyl 2-bromomethyl-5-nitro-benzoate	90725-68-1	96%	10g	$380.32	2023-08-31
Alichem	A015009864-25g	Methyl 2-bromomethyl-5-nitro-benzoate	90725-68-1	96%	25g	$760.79	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FT132-200mg	Methyl 2-(bromomethyl)-5-nitrobenzoate	90725-68-1	96%	200mg	280.0CNY	2021-07-13
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD29874-250mg	Methyl 2-(bromomethyl)-5-nitrobenzoate	90725-68-1	96%	250mg	￥286.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD29874-1g	Methyl 2-(bromomethyl)-5-nitrobenzoate	90725-68-1	96%	1g	￥858.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD29874-5g	Methyl 2-(bromomethyl)-5-nitrobenzoate	90725-68-1	96%	5g	￥2574.0	2024-04-17

Methyl 2-(bromomethyl)-5-nitrobenzoate Production Method

Production Method 1

77324-87-9

90725-68-1

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 12 h, 80 °C

Reference

: Design, synthesis, and structure-activity relationship studies of conformationally restricted mutilin 14-carbamates

Fu, Liqiang; Liu, Xin; Ling, Chenyu; Cheng, Jianjun; Guo, Xingsheng; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(2), 814-819

Production Method 2

77324-87-9

90725-68-1

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: 1,2-Dichloroethane ; 1 h, 80 °C

Reference

: Antibody Conjugation of a Chimeric BET Degrader Enables in vivo Activity

Pillow, Thomas H. ; Adhikari, Pragya; Blake, Robert A.; Chen, Jinhua; Del Rosario, Geoffrey; et al, ChemMedChem, 2020, 15(1), 17-25

Production Method 3

77324-87-9

90725-68-1

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Benzene ; 24 h, 65 °C

Reference

: Synthesis, computational, and spectroscopic analysis of tunable highly fluorescent BN-1,2-azaborine derivatives containing the N-BOH moiety

Saint-Louis, Carl Jacky; Shavnore, Renee N.; McClinton, Caleb D. C.; Wilson, Julie A.; Magill, Lacey L.; et al, Organic & Biomolecular Chemistry, 2017, 15(48), 10172-10183

Production Method 4

77324-87-9

90725-68-1

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 34 h, reflux; reflux → 23 °C

Reference

: Structure-Based Design, Synthesis, and Biological Evaluation of a Series of Novel and Reversible Inhibitors for the Severe Acute Respiratory Syndrome-Coronavirus Papain-Like Protease

Ghosh, Arun K.; Takayama, Jun; Aubin, Yoann; Ratia, Kiira; Chaudhuri, Rima; et al, Journal of Medicinal Chemistry, 2009, 52(16), 5228-5240

Production Method 5

77324-87-9

90725-68-1

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Dichloromethane ; 15 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: Synthesis of probe molecules, 6-(dimethylamino)-2-phenylisoindolin-1-ones, for mechanistic studies of firefly luciferase inhibition

Gunaratna, Medha J.; Hao, Bo; Zhang, Man; Nakagomi, Madoka; Ito, Ai; et al, Heterocycles, 2021, 103(1), 231-248